Cas no 18107-03-4 (Pyrazine-2-carboximidohydrazine)

• Product Name: Pyrazine-2-carboximidohydrazine
• CAS No: 18107-03-4
• MF: C₅H₇N₅
• MW: 137.142579317093
• MDL: MFCD00833100
• CID: 1107998
• PubChem ID: 2800188
• Update Time: 2025-04-23

Pyrazine-2-carboximidohydrazine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboximidic acid hydrazide
• N'-aminopyrazine-2-carboximidamide
• PYRAZINE-2-CARBOXIMIDOHYDRAZIDE
• DTXSID90384149
• pyrazine-2-carboxamide hydrazone
• AKOS009159148
• JNVGYAKLZAAYHJ-UHFFFAOYSA-N
• N-aminopyrazine-2-carboximidamide
• 18107-03-4
• N-Amino-pyrazine-2-carboxamidine
• G67062
• N'-aminopyrazine-2-carboxamidine
• pyrazine-2-carboximidhydrazide
• Pyrazine-2-carboximidohydrazine

• MDL： MFCD00833100
• Inchi： 1S/C5H7N5/c6-5(10-7)4-3-8-1-2-9-4/h1-3H,7H2,(H2,6,10)
• InChI Key： JNVGYAKLZAAYHJ-UHFFFAOYSA-N
• SMILES： N1C=CN=CC=1C(=NN)N

Computed Properties

• Exact Mass: 137.07031
• Monoisotopic Mass: 137.07014524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.7
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• PSA: 87.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on Pyrazine-2-carboximidohydrazine

2-Pyrazinecarboximidic Acid Hydrazide: A Comprehensive Overview

2-Pyrazinecarboximidic acid hydrazide, also known by its CAS number 18107-03-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of heterocyclic compounds, specifically pyrazines, which are aromatic six-membered rings containing two nitrogen atoms. The structure of 2-pyrazinecarboximidic acid hydrazide consists of a pyrazine ring with a carboximidic acid group attached at the 2-position, further substituted by a hydrazide moiety. This unique combination of functional groups makes it a versatile compound with potential applications in drug design, catalysis, and materials synthesis.

Recent studies have highlighted the importance of pyrazine derivatives in medicinal chemistry due to their ability to interact with various biological targets. For instance, research has shown that 2-pyrazinecarboximidic acid hydrazide exhibits promising anti-inflammatory and antioxidant properties. These findings suggest that the compound could serve as a lead molecule for the development of new therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related conditions.

In terms of synthesis, 2-pyrazinecarboximidic acid hydrazide can be prepared through a variety of methods, including condensation reactions and nucleophilic substitution. One notable approach involves the reaction of pyrazine-2-carboxamide with hydrazine in the presence of an appropriate catalyst. This method not only ensures high yields but also allows for fine-tuning the substituents on the pyrazine ring to optimize the compound's properties for specific applications.

The electronic structure of 2-pyrazinecarboximidic acid hydrazide has been extensively studied using computational chemistry techniques such as density functional theory (DFT). These studies reveal that the compound possesses a conjugated system that facilitates efficient electron delocalization, contributing to its stability and reactivity. Additionally, the presence of the hydrazide group introduces hydrogen bonding capabilities, which are crucial for its interactions in biological systems.

Another area where 2-pyrazinecarboximidic acid hydrazide has shown potential is in catalysis. Researchers have demonstrated that this compound can act as a heterogeneous catalyst in various organic transformations, including oxidation and reduction reactions. Its ability to stabilize transition metal nanoparticles makes it an attractive candidate for industrial applications where catalytic efficiency is paramount.

In conclusion, 2-pyrazinecarboximidic acid hydrazide (CAS No. 18107-03-4) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique chemical structure, coupled with recent advancements in its synthesis and characterization, positions it as a valuable tool in both academic research and industrial settings. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the chemical sciences is expected to grow further.